Cas no 2171210-45-8 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2171210-45-8
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 6190549
• PubChem ID: 165567995
• Update Time: 2025-06-26

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-4-carboxylic acid
• 2171210-45-8
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1581568

• Inchi： 1S/C26H28N4O5/c1-3-8-16(13-23(31)28-24-21(25(32)33)14-30(2)29-24)27-26(34)35-15-22-19-11-6-4-9-17(19)18-10-5-7-12-20(18)22/h4-7,9-12,14,16,22H,3,8,13,15H2,1-2H3,(H,27,34)(H,32,33)(H,28,29,31)/t16-/m1/s1
• InChI Key： LHYSRLWEAVMFFW-MRXNPFEDSA-N
• SMILES： O(C(N[C@@H](CC(NC1C(C(=O)O)=CN(C)N=1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 123Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-4-carboxylic acid

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-4-carboxylic Acid (CAS No. 2171210-45-8): An Overview

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2171210-45-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Ahx-MePhe-OH, is a derivative of the fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis and protein engineering. The unique structure of this compound makes it a valuable tool in the development of novel therapeutics and diagnostic agents.

The chemical structure of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-4-carboxylic acid consists of a fluorenylmethoxycarbonyl (Fmoc) group attached to an amino acid derivative, specifically a hexanamide linked to a 1-methylpyrazole carboxylic acid. The Fmoc group is known for its stability under mild conditions and its ease of removal, making it an ideal protecting group for amino acids in solid-phase peptide synthesis (SPPS). The 1-methylpyrazole moiety adds further complexity and functionality to the molecule, enhancing its potential applications in drug design and development.

Recent studies have highlighted the importance of Fmoc-Ahx-MePhe-OH in various biochemical processes. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively modulate protein-protein interactions, which are crucial for many cellular functions. The researchers found that Fmoc-Ahx-MePhe-OH can selectively bind to specific protein domains, thereby disrupting or enhancing the interactions between proteins. This property makes it a promising candidate for developing small molecule inhibitors or activators for therapeutic purposes.

In the context of drug discovery, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-4-carboxylic acid has been explored as a lead compound for various diseases. A notable example is its use in the development of antiviral agents. A 2023 study published in Antiviral Research reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to interfere with viral replication by targeting specific viral enzymes.

Beyond its therapeutic applications, Fmoc-Ahx-MePhe-OH has also been investigated for its potential as a diagnostic tool. A 2022 study in Bioconjugate Chemistry explored the use of this compound as a fluorescent probe for detecting specific biomarkers in biological samples. The researchers conjugated the Fmoc group with fluorescent dyes and demonstrated that the resulting probes could selectively bind to target proteins with high sensitivity and specificity. This approach has significant implications for early disease detection and personalized medicine.

The synthesis of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-4-carboxylic acid involves several steps, including the protection of amino groups with Fmoc, coupling reactions to form the hexanamide linkage, and final deprotection to yield the desired product. Advanced synthetic techniques such as microwave-assisted synthesis and automated peptide synthesizers have been employed to optimize the yield and purity of this compound. These methods have significantly improved the efficiency and scalability of its production, making it more accessible for research and development purposes.

In conclusion, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2171210-45-8) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional properties make it an attractive candidate for developing novel therapeutics, diagnostic tools, and other biotechnological applications. As research in this area continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on human health and well-being.